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Compound of Interest

Compound Name: 1-(2-Nitroethyl)-2-naphthol

Cat. No.: B114333

Disclaimer: No specific Safety Data Sheet (SDS) for 1-(2-Nitroethyl)-2-naphthol was publicly
available at the time of this writing. The following guidance is based on the safety profiles of
structurally related compounds, including 1-Nitroso-2-naphthol and 2-Naphthol. Researchers
must conduct a thorough risk assessment before handling this chemical and consult with their
institution's Environmental Health and Safety (EHS) department.

This document provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for researchers, scientists, and drug development
professionals handling 1-(2-Nitroethyl)-2-naphthol.

Hazard Summary

Based on analogous compounds, 1-(2-Nitroethyl)-2-naphthol is anticipated to be harmful if
swallowed or inhaled.[1][2] It may cause skin and serious eye irritation, and potentially lead to
an allergic skin reaction.[2][3] It is also presumed to be very toxic to aquatic life.

Anticipated Hazards:

Acute Oral Toxicity[2]

Skin Irritation/Corrosion[2][3]

Serious Eye Damage/Irritation[2][3]

Respiratory Tract Irritation[2][3]
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e Skin Sensitization

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended PPE for various laboratory operations involving 1-(2-Nitroethyl)-2-naphthol.
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cartridges or a
self-contained
breathing
apparatus
(SCBA) may be
required
depending on the
spill size.[3][7]

Handling and Storage

o Handling: Always handle 1-(2-Nitroethyl)-2-naphthol in a well-ventilated area, preferably
within a certified chemical fume hood to minimize inhalation exposure.[1][6] Avoid contact
with skin and eyes by wearing appropriate PPE.[8] Do not eat, drink, or smoke in areas
where this chemical is handled or stored. Wash hands thoroughly after handling.[8]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents, strong bases, and acids.[6][8]
Protect from direct sunlight.[1][9]

Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[3][10] Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.[3][11] Seek medical attention if irritation
develops or persists.[3]

 Inhalation: Move the individual to fresh air.[3] If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration.[11] Seek immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with
water and give them 1-2 glasses of water to drink.[11] Never give anything by mouth to an
unconscious person.[11] Seek immediate medical attention.[1]
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o Spills: For minor spills, absorb the material with an inert absorbent material (e.g., vermiculite,
sand) and place it in a suitable, closed container for disposal.[1] For major spills, evacuate
the area and contact your institution's EHS department.[10] Ensure adequate ventilation.

Disposal Plan

All waste containing 1-(2-Nitroethyl)-2-naphthol should be considered hazardous waste.
o Solid Waste: Collect solid waste in a clearly labeled, sealed container.

» Liquid Waste: Collect liquid waste in a compatible, sealed, and clearly labeled container. Do
not dispose of it down the drain.[6][9]

o Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, paper towels)
and contaminated PPE should be collected in a sealed bag or container and disposed of as
hazardous waste.

Consult your institution's EHS department for specific disposal guidelines in accordance with
local, state, and federal regulations.

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 1-(2-Nitroethyl)-2-
naphthol.
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Caption: Workflow for Safe Handling of 1-(2-Nitroethyl)-2-naphthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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